Cas no 307-30-2 (1H,1H-Pentadecafluoro-1-octanol)

• Product Name: 1H,1H-Pentadecafluoro-1-octanol
• CAS No: 307-30-2
• MF: C₈H₃F₁₅O
• MW: 400.08487534523
• MDL: MFCD00004675
• CID: 82100
• PubChem ID: 87575026
• Update Time: 2025-10-17

1H,1H-Pentadecafluoro-1-octanol Chemical and Physical Properties

Names and Identifiers

• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluorooctan-1-ol
• 1H,1H-Pentadecafluoro-1-octanol
• 1H,1H-Perfluoro-1-octanol
• 1H,1H-Perfluorooctane-1-ol
• 1,1-dihydroperfluorooctanol
• 1,1-dihydroperfluorooctyl alcohol
• 1H,1H-pentadecafluorooctan-1-ol
• 1h,1h-perfluorooctan-1-ol
• 1H,1H-Perfluorooctane-1-ol50µg
• 1h,1h-perfluorooctanol
• 1-Octanol,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro
• 2,2,3,3,4,4,4-HEPTAFLUOROBUTYL METHACRYLATE
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Pentadecafluoro-1-octanol
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluorooctan-l-ol
• perfluorooctanol
• α,α-dihydroperfluorooctanol
• 1H,1H-Pentadecafluorooctanol
• 1H,1H-Perfluoro-1-octanol, 97%
• Q27273340
• PENTADECAFLUORO-1,1-DIHYDROOCTANOL
• Caprylic alcohol, pentadecafluoro-
• NS00010920
• D92038
• DTXSID5059793
• MFCD00004675
• CS-0121605
• C8H3F15O
• FT-0606123
• 7:1 Fluorotelomer alcohol
• 1,1-DIHYDROPENTADECAFLUOROOCTANOL
• 1-Octanol, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-
• (pentadecafluoroheptyl)methanol
• 307-30-2
• (perfluoroheptyl)methanol
• Pentadecafluorocaprylic alcohol
• AS-75537
• .ALPHA.,.ALPHA.-DIHYDROPERFLUOROOCTANOL
• 1H,1H-Pentadecafluorooctanol-1
• Pentadecafluorooctyl alcohol
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Pentadecafluorooctyl alcohol
• AKOS015912511
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Pentadecafluoro-1-octanol, 98%
• UNII-9X5W7FQ62R
• SCHEMBL152122
• 1,1-DIHYDROPENTADECAFLUOROOCTAN-1-OL
• C7F15CH2OH
• SY048796
• 9X5W7FQ62R
• P0904
• EINECS 206-197-1

• MDL： MFCD00004675
• Inchi： 1S/C8H3F15O/c9-2(10,1-24)3(11,12)4(13,14)5(15,16)6(17,18)7(19,20)8(21,22)23/h24H,1H2
• InChI Key： PJDOLCGOTSNFJM-UHFFFAOYSA-N
• SMILES： FC(C(C(C(F)(F)F)(F)F)(F)F)(C(C(C(CO)(F)F)(F)F)(F)F)F
• BRN： 1716494

Computed Properties

• Exact Mass: 399.99400
• Monoisotopic Mass: 399.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Not available
• Density: 1,338 g/cm3
• Melting Point: 43.0 to 47.0 deg-C
• Boiling Point: 164°C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: 1.3084
• PSA: 20.23000
• LogP: 4.35280
• Solubility: Not available

1H,1H-Pentadecafluoro-1-octanol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：T
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins
• Other Chemical additives Functional Additives
• Other Chemical additives

Additional information on 1H,1H-Pentadecafluoro-1-octanol

Recent Advances in the Application of 1H,1H-Pentadecafluoro-1-octanol (CAS 307-30-2) in Chemical and Biomedical Research

1H,1H-Pentadecafluoro-1-octanol (CAS 307-30-2), a fluorinated alcohol, has garnered significant attention in recent years due to its unique physicochemical properties and versatile applications in chemical and biomedical research. This compound, characterized by its high fluorine content and hydrophobic nature, has been employed in various domains, including drug delivery systems, biomaterial engineering, and analytical chemistry. Recent studies have explored its potential in enhancing the stability and efficacy of pharmaceutical formulations, as well as its role in facilitating novel synthetic pathways for bioactive molecules.

A notable area of research involves the use of 1H,1H-Pentadecafluoro-1-octanol as a key component in the development of fluorinated surfactants and emulsifiers. These surfactants have demonstrated exceptional performance in stabilizing emulsions and micelles, which are critical for drug delivery applications. For instance, a 2023 study published in the Journal of Fluorine Chemistry highlighted the compound's ability to improve the solubility and bioavailability of poorly water-soluble drugs, thereby addressing a major challenge in pharmaceutical development. The study also emphasized the compound's low toxicity profile, making it a promising candidate for biomedical applications.

In addition to its role in drug delivery, 1H,1H-Pentadecafluoro-1-octanol has been investigated for its utility in analytical chemistry. Its high affinity for fluorinated compounds makes it an excellent solvent for extracting and analyzing per- and polyfluoroalkyl substances (PFAS), which are of growing concern due to their environmental persistence and potential health risks. A recent report in Analytical and Bioanalytical Chemistry detailed a novel extraction method utilizing this compound, achieving higher recovery rates and lower detection limits compared to traditional solvents.

Furthermore, the compound's unique properties have been leveraged in biomaterial engineering. Researchers have incorporated 1H,1H-Pentadecafluoro-1-octanol into polymer matrices to create fluorinated surfaces with enhanced biocompatibility and resistance to protein adsorption. Such surfaces are particularly valuable for medical devices and implants, where minimizing immune responses is crucial. A 2022 study in Biomaterials Science demonstrated the successful application of these fluorinated polymers in reducing thrombogenicity in vascular grafts, paving the way for improved clinical outcomes.

Despite these advancements, challenges remain in the large-scale production and application of 1H,1H-Pentadecafluoro-1-octanol. Issues such as cost, environmental impact, and regulatory hurdles must be addressed to fully realize its potential. Ongoing research is focused on developing greener synthesis methods and exploring alternative fluorinated compounds with similar benefits but reduced ecological footprints. Collaborative efforts between academia and industry are essential to overcome these barriers and translate laboratory findings into practical solutions.

In conclusion, 1H,1H-Pentadecafluoro-1-octanol (CAS 307-30-2) represents a versatile and promising tool in chemical and biomedical research. Its applications span drug delivery, analytical chemistry, and biomaterial engineering, with recent studies underscoring its efficacy and safety. As research continues to uncover new uses and optimize existing ones, this compound is poised to play an increasingly important role in advancing scientific and medical innovations.